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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Strontium iodide. The following

procedures and recommendations are designed to ensure a safe laboratory environment and

minimize risks associated with this compound.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is critical to minimize exposure to

Strontium iodide. The following table summarizes the recommended PPE for handling this

chemical.
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Body Part PPE Type
Specific
Recommendations

Eyes/Face Safety Goggles/Face Shield

Use OSHA-approved safety

goggles.[1] A face shield is

also recommended.

Hands Impervious Gloves

Wear appropriate protective

gloves to prevent skin contact.

[1]

Body Lab Coat/Coveralls

A lab coat and apron are

recommended.[1] For more

extensive handling, flame and

chemical resistant coveralls

should be used.[1]

Respiratory Respirator

A NIOSH-approved dust-mist-

fume respirator is

recommended.[1] For

situations where risk

assessment shows air-

purifying respirators are

appropriate, a full-face particle

respirator type N100 (US) or

type P3 (EN 143) respirator

cartridges should be used as a

backup to engineering

controls.[2]

Operational Plan for Handling Strontium Iodide
1. Pre-Operational Checks:

Ventilation: Ensure you are working in a well-ventilated area, preferably in a chemical fume

hood or a dry box with an inert atmosphere (e.g., argon).[1] Local exhaust ventilation is

crucial to maintain concentrations below exposure levels.[1]
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Emergency Equipment: Confirm that an eyewash station and safety shower are in close

proximity to the workstation.[3]

Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for Strontium iodide.

Gather Materials: Ensure all necessary PPE and spill control materials are readily available.

2. Handling Procedures:

Avoid Dust Formation: Handle the compound carefully to avoid the formation of dust and

aerosols.[2][4]

Inert Atmosphere: For sensitive applications, handle and store Strontium iodide under a dry,

inert gas.[1][4]

Avoid Incompatibilities: Keep Strontium iodide away from water/moisture, acids, and

oxidizing agents.[1]

Personal Hygiene: Wash hands and face thoroughly after handling and before eating or

drinking.[1] Do not consume food or tobacco in the work area.[1]

3. Post-Handling Procedures:

Storage: Store Strontium iodide in a tightly closed container in a cool, dry, and well-ventilated

place.[1][4] Protect it from light and moisture.[1]

Decontamination: Clean the work area and any equipment used in accordance with standard

laboratory procedures.

PPE Removal: Remove and dispose of contaminated PPE properly.

Disposal Plan
1. Waste Collection:

Collect surplus and non-recyclable Strontium iodide in a suitable, closed container labeled

for chemical waste.[2]
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Contaminated materials, such as gloves, absorbent paper, and empty containers, should

also be collected and disposed of as hazardous waste.[2]

2. Disposal Method:

Engage a licensed professional waste disposal service to dispose of the material.[2]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[2][4]

Dispose of all waste in accordance with applicable Federal, State, and Local regulations.[1]

Experimental Workflow: Strontium Iodide Spill
Response
The following diagram outlines the step-by-step procedure for responding to a Strontium iodide

spill.
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Caption: Workflow for Strontium Iodide Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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